Cas no 1804376-66-6 (3-Amino-4-cyano-6-(trifluoromethoxy)pyridine-2-carboxaldehyde)

• Product Name: 3-Amino-4-cyano-6-(trifluoromethoxy)pyridine-2-carboxaldehyde
• CAS No: 1804376-66-6
• MF: C₈H₄F₃N₃O₂
• MW: 231.131471633911
• CID: 4910775
• Update Time: 2025-05-19

3-Amino-4-cyano-6-(trifluoromethoxy)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-cyano-6-(trifluoromethoxy)pyridine-2-carboxaldehyde

• Inchi： 1S/C8H4F3N3O2/c9-8(10,11)16-6-1-4(2-12)7(13)5(3-15)14-6/h1,3H,13H2
• InChI Key： BBFFEJBZWPDRFA-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(C#N)=C(C(C=O)=N1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 311
• XLogP3: 1.8
• Topological Polar Surface Area: 89

Additional information on 3-Amino-4-cyano-6-(trifluoromethoxy)pyridine-2-carboxaldehyde

Comprehensive Overview of 3-Amino-4-cyano-6-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS No. 1804376-66-6)

The compound 3-Amino-4-cyano-6-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS No. 1804376-66-6) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring an amino group, a cyano substituent, and a trifluoromethoxy moiety, this compound serves as a versatile intermediate in the synthesis of biologically active molecules. Its carboxaldehyde functionality further enhances its reactivity, making it a valuable building block in organic synthesis.

In recent years, the demand for trifluoromethoxy-containing compounds has surged due to their enhanced metabolic stability and lipophilicity, which are critical properties in drug discovery. Researchers are particularly interested in how 3-Amino-4-cyano-6-(trifluoromethoxy)pyridine-2-carboxaldehyde can be utilized to develop novel kinase inhibitors or antimicrobial agents, addressing global challenges such as antibiotic resistance and chronic diseases. The compound's CAS No. 1804376-66-6 is frequently searched in scientific databases, reflecting its growing importance in medicinal chemistry.

From a synthetic perspective, the cyano and amino groups in this compound offer multiple sites for further functionalization, enabling the creation of diverse heterocyclic frameworks. This adaptability aligns with the current trend toward fragment-based drug design, where small, modular compounds like 3-Amino-4-cyano-6-(trifluoromethoxy)pyridine-2-carboxaldehyde are used to construct larger, more complex molecules. Its trifluoromethoxy group also contributes to improved bioavailability, a key consideration in modern pharmaceutical development.

Environmental and sustainability concerns have led to increased interest in green chemistry approaches for synthesizing such intermediates. Researchers are exploring catalytic methods to produce 3-Amino-4-cyano-6-(trifluoromethoxy)pyridine-2-carboxaldehyde with minimal waste, aligning with the principles of atom economy. This focus on sustainability is reflected in the compound's rising popularity in academic and industrial labs alike.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to characterize CAS No. 1804376-66-6, ensuring high purity and consistency for research applications. The compound's stability under various conditions makes it a reliable candidate for long-term studies, further solidifying its role in cutting-edge scientific investigations.

In summary, 3-Amino-4-cyano-6-(trifluoromethoxy)pyridine-2-carboxaldehyde represents a critical tool in the advancement of drug discovery and material science. Its multifaceted reactivity, combined with the strategic incorporation of fluorine and nitrogen-based functional groups, positions it at the forefront of innovative chemical research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and beyond.